Cas no 325996-00-7 ((2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one)

(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one structure
325996-00-7 structure
Product Name:(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one
CAS No:325996-00-7
MF:C21H21N3O3S
MW:395.47474360466
CID:5826156
PubChem ID:9688608
Update Time:2023-11-21

(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 325996-00-7
    • (Z)-2-((E)-(benzo[d][1,3]dioxol-5-ylmethylene)hydrazono)-5-butyl-3-phenylthiazolidin-4-one
    • (2Z)-2-[(E)-1,3-benzodioxol-5-ylmethylidenehydrazinylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one
    • AKOS002230452
    • AKOS016303241
    • F0820-0318
    • (2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one
    • Inchi: 1S/C21H21N3O3S/c1-2-3-9-19-20(25)24(16-7-5-4-6-8-16)21(28-19)23-22-13-15-10-11-17-18(12-15)27-14-26-17/h4-8,10-13,19H,2-3,9,14H2,1H3/b22-13+,23-21-
    • InChI Key: ZVOKNIXZKPUIRG-ISURTVLTSA-N
    • SMILES: S1/C(=N\N=C\C2C=CC3=C(C=2)OCO3)/N(C2C=CC=CC=2)C(C1CCCC)=O

Computed Properties

  • Exact Mass: 395.13036271g/mol
  • Monoisotopic Mass: 395.13036271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 88.8Ų

(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one Pricemore >>

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F0820-0318-4mg
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F0820-0318-10mg
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